4-Ethyl-2,3,5-trimethylpyridine 1-oxide

• CAS No.: 1015056-80-0
• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• IUPAC Name: 4-ethyl-2,3,5-trimethyl-1-oxidopyridin-1-ium
• InChI: InChI=1S/C10H15NO/c1-5-10-7(2)6-11(12)9(4)8(10)3/h6H,5H2,1-4H3
• InChI Key: STFQDTFFMMBVGW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=[N+](C=C1C)[O-])C)C

Description

4-Ethyl-2,3,5-trimethylpyridine 1-oxide is a useful research compound. Its molecular formula is C10H15NO and its molecular weight is 165.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture composed of 4-bromo-2,3,5-trimethylpyridine 1-oxide (5.76 g), tetrahydrofuran (60 mL), a 15% solution of triethylaluminum in toluene (40 mL) and tetrakis(triphenylphosphine)palladium (0) (1.54 g) was heated under reflux for six hours. After leaving to cool to room temperature, toluene (60 mL), methanol (12 mL) and subsequently a saturated ammonium chloride solution (18 mL) were added, and the mixture was heated under reflux for one hour. After leaving to cool to room temperature, the insoluble matter was separated off by filtration, and the filtrate was dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure, and the resulting residue was purified by silica gel column chromatography (chloroform-methanol) to obtain the title compound (3.84 g, 87%) as an oil.